Cas no 355425-79-5 (Ethyl 4-hydrazinyl-3-nitrobenzoate)
Ethyl 4-hydrazinyl-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-hydrazinyl-3-nitrobenzoate
- SB80211
- F74508
- ethyl4-hydrazinyl-3-nitrobenzoate
- AKOS003646837
- CS-0199407
- 355425-79-5
- HH-0701
- 940-312-2
- MFCD02376027
-
- MDL: MFCD02376027
- Inchi: 1S/C9H11N3O4/c1-2-16-9(13)6-3-4-7(11-10)8(5-6)12(14)15/h3-5,11H,2,10H2,1H3
- InChI Key: MAQFPKZXKHGKQY-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=C(C=1)[N+](=O)[O-])NN)=O
Computed Properties
- Exact Mass: 225.07495584g/mol
- Monoisotopic Mass: 225.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 110Ų
Ethyl 4-hydrazinyl-3-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002831-250mg |
Ethyl 4-hydrazinyl-3-nitrobenzoate |
355425-79-5 | 97% | 250mg |
$475.20 | 2023-09-02 | |
| Alichem | A015002831-500mg |
Ethyl 4-hydrazinyl-3-nitrobenzoate |
355425-79-5 | 97% | 500mg |
$806.85 | 2023-09-02 | |
| Alichem | A015002831-1g |
Ethyl 4-hydrazinyl-3-nitrobenzoate |
355425-79-5 | 97% | 1g |
$1445.30 | 2023-09-02 | |
| TRC | E918833-100mg |
Ethyl 4-hydrazinyl-3-nitrobenzoate |
355425-79-5 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E918833-250mg |
Ethyl 4-hydrazinyl-3-nitrobenzoate |
355425-79-5 | 250mg |
$110.00 | 2023-05-18 | ||
| TRC | E918833-500mg |
Ethyl 4-hydrazinyl-3-nitrobenzoate |
355425-79-5 | 500mg |
$161.00 | 2023-05-18 | ||
| TRC | E918833-1g |
Ethyl 4-hydrazinyl-3-nitrobenzoate |
355425-79-5 | 1g |
$224.00 | 2023-05-18 | ||
| Apollo Scientific | OR303577-500mg |
Ethyl 4-hydrazinyl-3-nitrobenzoate |
355425-79-5 | 500mg |
£122.00 | 2024-05-23 | ||
| Apollo Scientific | OR303577-1g |
Ethyl 4-hydrazinyl-3-nitrobenzoate |
355425-79-5 | 1g |
£45.00 | 2025-02-19 | ||
| eNovation Chemicals LLC | Y1055309-1g |
Ethyl 4-hydrazinyl-3-nitrobenzoate |
355425-79-5 | 98% | 1g |
$200 | 2024-06-06 |
Ethyl 4-hydrazinyl-3-nitrobenzoate Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
Additional information on Ethyl 4-hydrazinyl-3-nitrobenzoate
Comprehensive Overview of Ethyl 4-hydrazinyl-3-nitrobenzoate (CAS No. 355425-79-5): Properties, Applications, and Industry Insights
Ethyl 4-hydrazinyl-3-nitrobenzoate (CAS No. 355425-79-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a nitrobenzoate core modified with an ethyl ester and hydrazinyl functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes or receptors where the nitro and hydrazine moieties play critical roles.
In recent years, the demand for high-purity chemical intermediates like Ethyl 4-hydrazinyl-3-nitrobenzoate has surged, driven by advancements in precision medicine and green chemistry. A 2023 study highlighted its utility in developing antimicrobial agents, aligning with global concerns over antibiotic resistance. The compound’s CAS registry number (355425-79-5) ensures traceability in regulatory documentation, a key factor for compliance with REACH and FDA guidelines.
The synthesis of Ethyl 4-hydrazinyl-3-nitrobenzoate typically involves multi-step reactions, including esterification and nitration, followed by hydrazine substitution. Its molecular weight (225.21 g/mol) and solubility profile (soluble in polar organic solvents like DMSO) make it suitable for high-throughput screening assays. Industry forums frequently discuss its stability under controlled conditions, a recurring topic in QC/QA workflows.
From an SEO perspective, queries such as "buy Ethyl 4-hydrazinyl-3-nitrobenzoate" or "355425-79-5 supplier" reflect commercial interest, while academic searches focus on "mechanism of action of nitrobenzoate derivatives." Addressing these, we note that the compound’s electrophilic nitro group enables interactions with biological nucleophiles, a property leveraged in proteomics and kinase inhibitor design. Its spectral data (IR, NMR) is often cited in patent applications.
Environmental and safety considerations are paramount. While not classified as hazardous, proper handling of nitroaromatic compounds requires adherence to GLP standards. Recent innovations in catalytic reduction methods aim to minimize waste during its production, resonating with the circular economy trend. Analysts project growth in its market segment, particularly in Asia-Pacific regions investing in pharmaceutical R&D.
In conclusion, Ethyl 4-hydrazinyl-3-nitrobenzoate (CAS 355425-79-5) exemplifies the intersection of structural complexity and practical utility. Its role in small-molecule therapeutics and alignment with sustainable chemistry principles position it as a compound of enduring relevance. Future research may explore its structure-activity relationships to unlock novel applications.
355425-79-5 (Ethyl 4-hydrazinyl-3-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)